Cas no 28328-97-4 (Quinoline, 6-chloro-1,2,3,4-tetrahydro-2-methyl-)

• Product Name: Quinoline, 6-chloro-1,2,3,4-tetrahydro-2-methyl-
• CAS No: 28328-97-4
• MF: C₁₀H₁₂ClN
• MW: 181.661981582642
• CID: 1434201
• PubChem ID: 13125300
• Update Time: 2025-04-20

Quinoline, 6-chloro-1,2,3,4-tetrahydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 6-chloro-1,2,3,4-tetrahydro-2-methyl-
• 6-chloro-2-methyl-1,2,3,4-tetrahydroquinoline
• 28328-97-4
• SCHEMBL10841091
• 6-chloro-2-methyltetrahydroquinoline
• WUZJKNLZGXOHQC-UHFFFAOYSA-N

• Inchi： 1S/C10H12ClN/c1-7-2-3-8-6-9(11)4-5-10(8)12-7/h4-7,12H,2-3H2,1H3
• InChI Key： WUZJKNLZGXOHQC-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)CCC(C)N2

Computed Properties

• Exact Mass: 181.06596
• Monoisotopic Mass: 181.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03